2-(2-Thienyl)imidazo[1,2-a]pyridine-7-carboxylic Acid

• IUPAC Name: 2-thiophen-2-ylimidazo[1,2-a]pyridine-7-carboxylic acid
• InChI: InChI=1S/C12H8N2O2S/c15-12(16)8-3-4-14-7-9(13-11(14)6-8)10-2-1-5-17-10/h1-7H,(H,15,16)
• InChI Key: GADSFCKWGFNWIM-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CN3C=CC(=CC3=N2)C(=O)O
• Molecular Formula: C12H8N2O2S
• Molecular Weight: 244.27 g/mol

Description

“2-(2-Thienyl)imidazo[1,2-a]pyridine-7-carboxylic Acid” is a chemical compound with the empirical formula C8H6N2O2. It is a member of the imidazopyridine class, which are important fused bicyclic 5–6 heterocycles recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. These methods have been developed to construct the imidazo[1,2-a]pyridine core, aiming to improve the ecological impact of the classical schemes.

Molecular Structure Analysis

The molecular structure of “2-(2-Thienyl)imidazo[1,2-a]pyridine-7-carboxylic Acid” can be represented by the SMILES string OC(=O)c1ccn2ccnc2c1. This represents the connectivity of atoms in the molecule but does not provide information about its three-dimensional structure.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines can undergo various chemical reactions for direct functionalization. These reactions can be facilitated through transition metal catalysis, metal-free oxidation, and photocatalysis strategies. The specific reactions that “2-(2-Thienyl)imidazo[1,2-a]pyridine-7-carboxylic Acid” can undergo would depend on the reaction conditions and the presence of other reactants.

Mechanism of Action

While the specific mechanism of action for “2-(2-Thienyl)imidazo[1,2-a]pyridine-7-carboxylic Acid” is not mentioned in the search results, imidazo[1,2-a]pyridine analogues have been found to exhibit significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB). The exact mechanism would depend on the specific biological target of the compound.

Safety and Hazards

While specific safety and hazard information for “2-(2-Thienyl)imidazo[1,2-a]pyridine-7-carboxylic Acid” was not found, it’s important to handle all chemical compounds with care and appropriate safety measures. For example, a similar compound, imidazo[1,2-a]pyridine-7-carboxylic acid, is considered hazardous by the 2012 OSHA Hazard Communication Standard.

Future Directions

The future directions for “2-(2-Thienyl)imidazo[1,2-a]pyridine-7-carboxylic Acid” and similar compounds could involve further exploration of their medicinal chemistry applications, particularly given their potential activity against drug-resistant forms of tuberculosis. Additionally, the development of more environmentally friendly synthetic strategies for these compounds is an important area of ongoing research.